Cas no 2763584-22-9 (rac-(3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: rac-(3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 2763584-22-9
• MF: C₁₁H₁₃ClFNO₂
• MW: 245.677825689316
• CID: 6235794
• PubChem ID: 165713096
• Update Time: 2025-05-23

rac-(3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37160701
• rac-(3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid hydrochloride
• 2763584-22-9

• Inchi： 1S/C11H12FNO2.ClH/c12-11(10(14)15)7-13-6-9(11)8-4-2-1-3-5-8;/h1-5,9,13H,6-7H2,(H,14,15);1H/t9-,11+;/m0./s1
• InChI Key： ZHCFNCOCOQQZCY-QLSWKGBWSA-N
• SMILES： Cl.F[C@]1(C(=O)O)CNC[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 245.0618845g/mol
• Monoisotopic Mass: 245.0618845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid hydrochloride

Rac-(3R,4S)-3-Fluoro-4-Phenylpyrrolidine-3-Carboxylic Acid Hydrochloride: A Comprehensive Overview

Rac-(3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2763584-22-9) is a chemically synthesized compound with significant potential in the field of pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule's unique structure, featuring a fluorine atom at the 3-position and a phenyl group at the 4-position of the pyrrolidine ring, contributes to its distinctive pharmacological properties.

The pyrrolidine backbone is a five-membered nitrogen-containing ring, which is commonly found in various bioactive molecules. In this compound, the substitution pattern at positions 3 and 4 introduces steric and electronic effects that influence its interaction with biological targets. The fluorine atom at position 3 is particularly notable, as fluorine substitution often enhances drug-like properties such as lipophilicity and metabolic stability. Similarly, the phenyl group at position 4 adds aromaticity and potentially improves the compound's ability to interact with protein targets through π-π interactions.

Recent studies have highlighted the importance of chiral centers in determining the pharmacokinetic and pharmacodynamic profiles of drugs. In this compound, the racemic mixture (denoted by "rac") indicates that both enantiomers are present in equal proportions. However, stereochemistry plays a critical role in drug efficacy and safety, as one enantiomer may exhibit therapeutic activity while the other could be inert or even harmful. For instance, research has shown that (3R,4S) configurations can significantly impact the compound's ability to bind to specific receptors or enzymes.

The hydrochloride salt form of this compound is advantageous for several reasons. First, it ensures better solubility in aqueous media, which is crucial for formulation purposes. Second, it stabilizes the compound's structure by neutralizing the carboxylic acid group, thereby reducing potential degradation pathways. This form is also more suitable for pharmacological testing and clinical applications.

From a synthetic perspective, the preparation of rac-(3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid hydrochloride involves multi-step organic reactions. Key steps include the formation of the pyrrolidine ring through cyclization reactions, followed by selective fluorination and phenylation at specific positions. The stereochemistry of the molecule is controlled during these steps to ensure the desired configuration is achieved. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

Pharmacologically, this compound has shown promise in preclinical studies targeting various disease states. For example, research has demonstrated its potential as an antagonist of certain G-protein coupled receptors (GPCRs), which are implicated in conditions such as inflammation, pain, and neurological disorders. The fluorine substitution at position 3 has been linked to enhanced receptor binding affinity compared to analogous compounds without this modification.

In addition to its receptor antagonist activity, this compound exhibits moderate inhibitory effects on key enzymes involved in metabolic pathways. This dual functionality makes it a candidate for multi-target drug design strategies aimed at addressing complex diseases where multiple pathways are dysregulated.

From a safety standpoint, preliminary toxicological evaluations suggest that rac-(3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid hydrochloride has a favorable safety profile at therapeutic doses. However, further studies are required to fully characterize its long-term effects and potential for off-target interactions.

In terms of clinical development, this compound represents an early-stage lead that requires optimization before advancing into human trials. Researchers are currently exploring strategies to improve its bioavailability while maintaining its therapeutic efficacy. Techniques such as prodrug design and nanoparticle encapsulation are being considered to address challenges related to drug delivery.

Looking ahead, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically relevant drug. The integration of artificial intelligence (AI) tools into drug discovery pipelines may also facilitate rapid optimization of its chemical structure based on predictive models of efficacy and toxicity.

In conclusion, rac-(3R,4S)-3-fluoro-4-phenylpyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2763584-22-9) stands out as a promising candidate in the field of medicinal chemistry due to its unique structural features and diverse biological activities. As research progresses, this compound has the potential to contribute significantly to the development of novel therapeutics addressing unmet medical needs.